![molecular formula C27H28N2O2 B253414 2-[3-(4-Benzhydryl-1-piperazinyl)-3-oxo-1-propenyl]phenyl methyl ether](/img/structure/B253414.png)
2-[3-(4-Benzhydryl-1-piperazinyl)-3-oxo-1-propenyl]phenyl methyl ether
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Overview
Description
2-[3-(4-Benzhydryl-1-piperazinyl)-3-oxo-1-propenyl]phenyl methyl ether, also known as BOPM, is a chemical compound that has been extensively studied for its potential use in scientific research. BOPM is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications.
Mechanism of Action
2-[3-(4-Benzhydryl-1-piperazinyl)-3-oxo-1-propenyl]phenyl methyl ether acts as a dopamine receptor agonist, meaning that it binds to dopamine receptors in the brain and activates them. This leads to an increase in dopamine signaling, which can have a range of effects on behavior and physiology. This compound has been shown to have a high affinity for D2 and D3 dopamine receptors, making it a useful tool for studying the role of these receptors in the brain.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including the modulation of dopamine signaling in the brain. This compound has been shown to increase locomotor activity in animal models, as well as increase the release of dopamine in the brain. This compound has also been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[3-(4-Benzhydryl-1-piperazinyl)-3-oxo-1-propenyl]phenyl methyl ether in lab experiments is its high affinity for dopamine receptors, which allows for precise modulation of dopamine signaling in the brain. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to use in long-term experiments. Additionally, the effects of this compound on behavior and physiology can be complex and difficult to interpret, requiring careful experimental design and analysis.
Future Directions
There are several potential future directions for research on 2-[3-(4-Benzhydryl-1-piperazinyl)-3-oxo-1-propenyl]phenyl methyl ether. One area of interest is the role of dopamine receptors in addiction and substance abuse, and this compound could be a useful tool for studying these processes. Additionally, this compound could be used to investigate the role of dopamine in other physiological processes, such as metabolism and immune function. Finally, further research is needed to fully understand the complex effects of this compound on behavior and physiology, and to develop more precise methods for its use in lab experiments.
Synthesis Methods
2-[3-(4-Benzhydryl-1-piperazinyl)-3-oxo-1-propenyl]phenyl methyl ether can be synthesized using a variety of methods, including the reaction of 4-benzhydryl-1-piperazinecarboxylic acid with phenyl chloroformate, followed by the addition of 3-oxo-1-propenyl chloride and sodium methoxide. The resulting compound can be purified using standard techniques such as chromatography.
Scientific Research Applications
2-[3-(4-Benzhydryl-1-piperazinyl)-3-oxo-1-propenyl]phenyl methyl ether has been studied extensively for its potential use as a research tool in a variety of fields, including neuroscience, pharmacology, and biochemistry. In particular, this compound has been shown to have a high affinity for dopamine receptors, making it a useful tool for studying the role of dopamine in the brain. This compound has also been used to study the effects of dopamine receptor agonists and antagonists on behavior in animal models.
properties
Molecular Formula |
C27H28N2O2 |
---|---|
Molecular Weight |
412.5 g/mol |
IUPAC Name |
(E)-1-(4-benzhydrylpiperazin-1-yl)-3-(2-methoxyphenyl)prop-2-en-1-one |
InChI |
InChI=1S/C27H28N2O2/c1-31-25-15-9-8-10-22(25)16-17-26(30)28-18-20-29(21-19-28)27(23-11-4-2-5-12-23)24-13-6-3-7-14-24/h2-17,27H,18-21H2,1H3/b17-16+ |
InChI Key |
JKLFYHRRSWKLMW-WUKNDPDISA-N |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
SMILES |
COC1=CC=CC=C1C=CC(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
COC1=CC=CC=C1C=CC(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
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